Cas no 57335-86-1 (5-Chloro-2-methyl-1H-indole-3-carbaldehyde)

• Product Name: 5-Chloro-2-methyl-1H-indole-3-carbaldehyde
• CAS No: 57335-86-1
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD07186391
• CID: 1072810
• PubChem ID: 3159595
• Update Time: 2025-10-17

5-Chloro-2-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methyl-1H-indole-3-carbaldehyde
• 5-Chloro-2-methylindole-3-carboxaldehyde
• 2-methyl-5-chloroindole-3-carboxaldehyde
• 5-Chloro-2-methyl-1H-indole-3-carboxaldehyde
• 5-chloro-2-methylindole-3-carbaldehyde
• AC1MKMCJ
• AG-A-84887
• AK-41449
• CTK7H7952
• BS-49405
• 57335-86-1
• DB-072283
• 1H-Indole-3-carboxaldehyde, 5-chloro-2-methyl-
• BZODTNGMGUKGEV-UHFFFAOYSA-N
• AT15908
• AKOS000505626
• ALBB-035523
• SCHEMBL2062055
• DTXSID30390183
• MFCD07186391
• EN300-116135
• AMY7400
• Z1198171730
• CS-0153487

• MDL： MFCD07186391
• Inchi： 1S/C10H8ClNO/c1-6-9(5-13)8-4-7(11)2-3-10(8)12-6/h2-5,12H,1H3
• InChI Key： BZODTNGMGUKGEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C=O)=C(C)N2

Computed Properties

• Exact Mass: 193.029
• Monoisotopic Mass: 193.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86000
• LogP: 2.94220

5-Chloro-2-methyl-1H-indole-3-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-Chloro-2-methyl-1H-indole-3-carbaldehyde

Recent Advances in the Study of 5-Chloro-2-methyl-1H-indole-3-carbaldehyde (CAS: 57335-86-1)

5-Chloro-2-methyl-1H-indole-3-carbaldehyde (CAS: 57335-86-1) is a key intermediate in the synthesis of various biologically active compounds, particularly in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its significance as a building block for the development of novel therapeutic agents, including anti-inflammatory, anticancer, and antimicrobial compounds. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A recent study published in the Journal of Medicinal Chemistry explored the role of 5-Chloro-2-methyl-1H-indole-3-carbaldehyde in the synthesis of indole-based kinase inhibitors. The researchers demonstrated that this compound serves as a versatile precursor for the development of selective inhibitors targeting protein kinases involved in cancer progression. The study utilized a combination of computational modeling and synthetic chemistry to optimize the compound's derivatives, resulting in improved binding affinity and selectivity.

Another significant development was reported in Bioorganic & Medicinal Chemistry Letters, where 5-Chloro-2-methyl-1H-indole-3-carbaldehyde was employed as a scaffold for designing novel anti-inflammatory agents. The study revealed that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The findings suggest potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, recent research has also focused on the green synthesis of 5-Chloro-2-methyl-1H-indole-3-carbaldehyde. A study in Green Chemistry highlighted an eco-friendly approach using catalytic methods to reduce the environmental impact of its production. This advancement aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

Overall, the latest research underscores the versatility and importance of 5-Chloro-2-methyl-1H-indole-3-carbaldehyde in drug discovery and development. Its applications span multiple therapeutic areas, and ongoing studies continue to explore its potential as a cornerstone for innovative medicinal compounds. Future research directions may include further optimization of its derivatives and investigation of its mechanisms of action in various disease models.